Cas no 485335-52-2 (2-(2,5-Dimethoxyphenyl)quinoline-4-carboxylic Acid)

• Product Name: 2-(2,5-Dimethoxyphenyl)quinoline-4-carboxylic Acid
• CAS No: 485335-52-2
• MF: C₁₈H₁₅NO₄
• MW: 309.316004991531
• MDL: MFCD02244350
• CID: 2199049
• PubChem ID: 753210
• Update Time: 2025-05-19

2-(2,5-Dimethoxyphenyl)quinoline-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,5-DIMETHOXYPHENYL)-QUINOLINE-4-CARBOXYLIC ACID
• 2-(2,5-Dimethoxyphenyl)quinoline-4-carboxylic acid
• MFCD02244350
• SB72162
• CS-0215213
• BBL016200
• EN300-228621
• 485335-52-2
• AK-968/41021290
• AKOS000308420
• VS-05206
• STK349146
• 2-(2,5-dimethoxyphenyl)-4-quinolinecarboxylic acid
• ALBB-000429
• 2-(2,5-dimethoxyphenyl)quinoline-4-carboxylicacid
• H20836
• 2-(2,5-Dimethoxyphenyl)quinoline-4-carboxylic Acid

• MDL： MFCD02244350
• Inchi： 1S/C18H15NO4/c1-22-11-7-8-17(23-2)14(9-11)16-10-13(18(20)21)12-5-3-4-6-15(12)19-16/h3-10H,1-2H3,(H,20,21)
• InChI Key： XUHSEFGKTMFMJE-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1C1C=C(C(=O)O)C2C=CC=CC=2N=1)OC

Computed Properties

• Exact Mass: 309.10010796g/mol
• Monoisotopic Mass: 309.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 68.6Ų

2-(2,5-Dimethoxyphenyl)quinoline-4-carboxylic Acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines

Additional information on 2-(2,5-Dimethoxyphenyl)quinoline-4-carboxylic Acid

Introduction to 2-(2,5-Dimethoxyphenyl)quinoline-4-carboxylic Acid (CAS No. 485335-52-2)

2-(2,5-Dimethoxyphenyl)quinoline-4-carboxylic Acid, identified by the chemical compound code CAS No. 485335-52-2, is a sophisticated organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the quinoline family, a class of heterocyclic aromatic compounds known for their broad spectrum of biological activities. The structural framework of 2-(2,5-Dimethoxyphenyl)quinoline-4-carboxylic Acid incorporates a quinoline core substituted with methoxy groups at the 2 and 5 positions of the phenyl ring, and a carboxylic acid functional group at the 4-position of the quinoline ring. Such structural features not only contribute to its unique chemical properties but also open up diverse possibilities for its application in drug discovery and development.

The relevance of 2-(2,5-Dimethoxyphenyl)quinoline-4-carboxylic Acid in modern medicinal chemistry is underscored by its potential as a pharmacophore in the design of novel therapeutic agents. Quinoline derivatives have a long history of use in medicine, with several well-known drugs, such as chloroquine and mefloquine, being derived from this class of compounds. The presence of methoxy groups in 2-(2,5-Dimethoxyphenyl)quinoline-4-carboxylic Acid enhances its lipophilicity and metabolic stability, making it an attractive scaffold for further chemical modifications aimed at improving pharmacokinetic profiles and therapeutic efficacy.

Recent advancements in computational chemistry and high-throughput screening have facilitated the identification of novel bioactive compounds derived from quinoline scaffolds. Studies have demonstrated that modifications in the substituent patterns of quinoline derivatives can significantly alter their biological activities. For instance, 2-(2,5-Dimethoxyphenyl)quinoline-4-carboxylic Acid has been investigated for its potential antimicrobial and anti-inflammatory properties. Preliminary in vitro studies suggest that this compound exhibits inhibitory effects on certain bacterial strains and modulates inflammatory pathways by interacting with specific enzymes and receptors.

The carboxylic acid moiety in 2-(2,5-Dimethoxyphenyl)quinoline-4-carboxylic Acid provides a versatile handle for further functionalization through esterification, amidation, or coupling reactions. These modifications can enhance the solubility and bioavailability of the compound, making it more suitable for formulation into pharmaceutical products. Additionally, the quinoline core serves as a platform for exploring structure-activity relationships (SAR), allowing researchers to fine-tune the molecule's properties to achieve desired therapeutic outcomes.

In the context of drug development, 2-(2,5-Dimethoxyphenyl)quinoline-4-carboxylic Acid represents a promising candidate for further investigation. Its unique structural features and demonstrated biological activity make it a valuable asset in the quest for new treatments against various diseases. As research continues to uncover new applications and mechanisms of action for quinoline derivatives, compounds like CAS No. 485335-52-2 are likely to play an increasingly important role in shaping the future of medicinal chemistry.

The synthesis of 2-(2,5-Dimethoxyphenyl)quinoline-4-carboxylic Acid involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to construct the complex framework of this compound efficiently. The optimization of these synthetic routes is crucial for achieving high yields and purity levels necessary for pharmaceutical applications.

The pharmacological profile of CAS No. 485335-52-2 is being actively explored in preclinical studies to evaluate its potential therapeutic benefits. Researchers are particularly interested in its ability to interact with biological targets involved in cancer progression, neurodegenerative disorders, and infectious diseases. By leveraging computational modeling and experimental validation, scientists aim to elucidate the molecular mechanisms through which this compound exerts its effects.

The safety and efficacy of CAS No. 485335-52-2 will be rigorously assessed through toxicological studies before it can be considered for clinical use. These studies will provide critical insights into its metabolic pathways, potential side effects, and optimal dosing regimens. Collaborative efforts between academic institutions and pharmaceutical companies are essential to accelerate the translation of laboratory findings into viable therapeutic options for patients worldwide.

In conclusion,CAS No. 485335-52-2, corresponding to _2-(2_,-_5_Dimethoxyphenyl)_quinoline_4_carboxylic Acid, represents a significant advancement in the field of medicinal chemistry due to its unique structural features and promising biological activities._ This compound holds great potential as a lead molecule for drug development_ with applications spanning multiple therapeutic areas._ Continued research efforts aimed at elucidating its pharmacological properties_ optimizing its synthetic pathways_ and evaluating its safety profile will be instrumental in realizing its full clinical potential._ As our understanding_ understanding grows_ so too will our ability to harness this remarkable molecule_ contributing to innovative treatments that improve human health worldwide._